Cas no 1196145-69-3 (2-chloro-5,6,7,8-tetrahydro-1,7-naphthyridine)
2-Chloro-5,6,7,8-tetrahydro-1,7-naphthyridine is a heterocyclic compound featuring a chloro-substituted naphthyridine core with a partially saturated ring system. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of bioactive molecules. The chloro group enhances reactivity, enabling selective functionalization, while the tetrahydro scaffold contributes to improved solubility and stability. Its rigid yet flexible framework makes it valuable for designing ligands and modulators in medicinal chemistry. The compound is typically handled under controlled conditions due to its reactivity, and purity is critical for consistent performance in downstream syntheses.
1196145-69-3 structure
Product Name:2-chloro-5,6,7,8-tetrahydro-1,7-naphthyridine
CAS No:1196145-69-3
MF:C8H9ClN2
MW:168.623460531235
MDL:MFCD13189667
CID:1065613
PubChem ID:72212415
Update Time:2025-10-29
2-chloro-5,6,7,8-tetrahydro-1,7-naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- 1,7-Naphthyridine, 2-chloro-5,6,7,8-tetrahydro-
- 2-chloro-5,6,7,8-tetrahydro-1,7-naphthyridine
- 1,7-Naphthyridine, 2-chloro-5,6,7,8-tetrahydro-
- CS-0105502
- DB-149627
- 2-chloro-5,6,7,8-tetrahydro-[1,7]naphthyridine
- SCHEMBL12691385
- AB68870
- AKOS023398146
- 1196145-69-3
- D76544
- EN300-1091516
-
- MDL: MFCD13189667
- Inchi: 1S/C8H9ClN2/c9-8-2-1-6-3-4-10-5-7(6)11-8/h1-2,10H,3-5H2
- InChI Key: UMRCWOAXMHFJLV-UHFFFAOYSA-N
- SMILES: ClC1=CC=C2C(CNCC2)=N1
Computed Properties
- Exact Mass: 168.0454260g/mol
- Monoisotopic Mass: 168.0454260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 24.9Ų
2-chloro-5,6,7,8-tetrahydro-1,7-naphthyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM233286-25g |
2-Chloro-5,6,7,8-tetrahydro-1,7-naphthyridine |
1196145-69-3 | 95% | 25g |
$*** | 2023-04-03 | |
| AstaTech | D76544-0.25/G |
2-CHLORO-5,6,7,8-TETRAHYDRO-1,7-NAPHTHYRIDINE |
1196145-69-3 | 95% | 0.25g |
$936 | 2023-09-19 | |
| AstaTech | D76544-1/G |
2-CHLORO-5,6,7,8-TETRAHYDRO-1,7-NAPHTHYRIDINE |
1196145-69-3 | 95% | 1g |
$1872 | 2023-09-19 | |
| Enamine | EN300-1091516-0.05g |
2-chloro-5,6,7,8-tetrahydro-1,7-naphthyridine |
1196145-69-3 | 95% | 0.05g |
$235.0 | 2023-10-27 | |
| Enamine | EN300-1091516-0.1g |
2-chloro-5,6,7,8-tetrahydro-1,7-naphthyridine |
1196145-69-3 | 95% | 0.1g |
$351.0 | 2023-10-27 | |
| Enamine | EN300-1091516-0.25g |
2-chloro-5,6,7,8-tetrahydro-1,7-naphthyridine |
1196145-69-3 | 95% | 0.25g |
$500.0 | 2023-10-27 | |
| Enamine | EN300-1091516-0.5g |
2-chloro-5,6,7,8-tetrahydro-1,7-naphthyridine |
1196145-69-3 | 95% | 0.5g |
$787.0 | 2023-10-27 | |
| Enamine | EN300-1091516-1.0g |
2-chloro-5,6,7,8-tetrahydro-1,7-naphthyridine |
1196145-69-3 | 95% | 1g |
$1010.0 | 2023-06-10 | |
| Enamine | EN300-1091516-2.5g |
2-chloro-5,6,7,8-tetrahydro-1,7-naphthyridine |
1196145-69-3 | 95% | 2.5g |
$1734.0 | 2023-10-27 | |
| Enamine | EN300-1091516-5.0g |
2-chloro-5,6,7,8-tetrahydro-1,7-naphthyridine |
1196145-69-3 | 95% | 5g |
$2940.0 | 2023-06-10 |
2-chloro-5,6,7,8-tetrahydro-1,7-naphthyridine Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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